Cas no 1261589-23-4 (4'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxaldehyde)

• Product Name: 4'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxaldehyde
• CAS No: 1261589-23-4
• MF: C₁₅H₈F₆O₂
• MW: 334.213245391846
• CID: 4990730
• Update Time: 2025-06-28

4'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxaldehyde

• Inchi： 1S/C15H8F6O2/c16-14(17,18)13-7-10(1-2-11(13)8-22)9-3-5-12(6-4-9)23-15(19,20)21/h1-8H
• InChI Key： PJPKAMMTFZMIQJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CC=C(C=1)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 398
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3

Additional information on 4'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxaldehyde

Introduction to 4'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxaldehyde (CAS No. 1261589-23-4)

4'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxaldehyde, identified by its Chemical Abstracts Service (CAS) number 1261589-23-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl family, a class of molecules characterized by two aromatic rings connected by a single carbon-carbon bond. The presence of multiple fluorine substituents, specifically in the trifluoromethoxy and trifluoromethyl positions, imparts unique electronic and steric properties that make this molecule a valuable scaffold for drug discovery and material science applications.

The structural features of 4'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxaldehyde are not merely of academic interest but also hold practical implications in modern chemistry. The trifluoromethoxy group, with its electron-withdrawing effect, can modulate the reactivity of the aromatic system, while the trifluoromethyl group enhances lipophilicity and metabolic stability. These characteristics are particularly advantageous in the design of bioactive molecules, where fine-tuning of physicochemical properties is often critical for achieving optimal pharmacokinetic profiles.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced binding affinity and resistance to metabolic degradation. Studies have demonstrated that fluorine atoms can significantly alter the electronic distribution within a molecule, leading to improved interactions with biological targets. For instance, the introduction of fluorine at specific positions in pharmaceutical candidates has been linked to increased potency and selectivity. This underscores the importance of 4'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxaldehyde as a potential building block for next-generation therapeutics.

The aldehyde functionality at the 4-position of the biphenyl core serves as a versatile handle for further chemical modification. Aldehydes are well-known for their reactivity in forming Schiff bases, imines, and other heterocyclic structures, which are prevalent in many pharmacologically active compounds. The combination of this reactive site with the electron-deficient aromatic system provided by the fluorinated substituents creates a molecular entity that is both functional and adaptable. Such properties make it an attractive candidate for medicinal chemists seeking to develop novel inhibitors or agonists.

Recent advancements in computational chemistry have further highlighted the potential of 4'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxaldehyde. Molecular modeling studies have revealed that this compound can interact with biological targets in multiple ways, depending on its conformation and substitution pattern. For example, simulations have suggested that the trifluoromethoxy group may engage in hydrogen bonding or π-stacking interactions, while the trifluoromethyl group could contribute to hydrophobic complementarity. These insights are crucial for rational drug design and have guided experimental efforts toward optimizing lead compounds.

The agrochemical sector has also shown interest in fluorinated biphenyl derivatives due to their potential as pesticides or herbicides. The structural motif of 4'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxaldehyde aligns well with this demand, as fluorine-containing compounds often exhibit improved environmental stability and bioactivity. Research has indicated that such molecules can disrupt essential biological pathways in pests while maintaining low toxicity to non-target organisms. This dual benefit is highly sought after in sustainable agriculture and underscores the versatility of this compound.

From a synthetic chemistry perspective, 4'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxaldehyde presents an interesting challenge due to its complex substitution pattern. The synthesis of this compound requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Recent methodologies have employed transition metal-catalyzed cross-coupling reactions and directed ortho-metalation techniques to construct the biphenyl core efficiently. These advances not only facilitate access to this specific compound but also contribute to broader strategies for fluorinated aromatic synthesis.

The pharmacological potential of 4'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxaldehyde has been explored in several preclinical studies. Initial screenings have suggested activity against various targets, including enzymes involved in inflammation and cancer progression. The trifluoromethoxy group is known to enhance binding interactions with certain protein receptors, while the aldehyde moiety provides opportunities for covalent drug delivery systems. Such features are particularly relevant in developing targeted therapies that require precise molecular recognition.

Moreover, the compound's stability under physiological conditions makes it a promising candidate for formulation into oral or injectable drugs. Fluorinated molecules generally exhibit greater resistance to enzymatic degradation, which can extend their half-life and improve bioavailability. This characteristic is critical for therapeutic agents where prolonged action is desired without frequent dosing regimens. Ongoing research aims to harness these properties by integrating 4'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxaldehyde into novel drug candidates that address unmet medical needs.

In conclusion, 4'-(Trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-carboxaldehyde (CAS No. 1261589-23-4) represents a compelling example of how structural complexity can be leveraged to develop innovative chemical entities with broad applications. Its unique combination of fluorinated substituents and functional groups positions it as a key intermediate in pharmaceutical synthesis and a potential lead compound for therapeutic development. As research continues to uncover new synthetic routes and biological activities, this molecule is poised to play an increasingly significant role in advancing chemical biology and drug discovery efforts worldwide.